Cas no 2034425-50-6 (3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one)

• Product Name: 3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one
• CAS No: 2034425-50-6
• MF: C₂₀H₁₉FN₄O
• MW: 350.389467477798
• CID: 5377327
• Update Time: 2025-05-20

3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C20H19FN4O/c21-18-9-5-4-6-15(18)10-11-20(26)24-12-17(13-24)25-14-19(22-23-25)16-7-2-1-3-8-16/h1-9,14,17H,10-13H2
• InChI Key： FUAJVWVNHQOHDG-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)(=O)CCC1=CC=CC=C1F

Additional information on 3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

Introduction to 3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one (CAS No. 2034425-50-6)

3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034425-50-6, belongs to a class of molecules that integrate fluorine-containing aromatic rings with azetidine and triazole moieties, which are known for their role in modulating various biological pathways. The presence of these functional groups not only enhances the compound's solubility and bioavailability but also opens up diverse possibilities for its therapeutic applications.

The structural framework of 3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one is characterized by a propanone core linked to a fluorophenyl group and an azetidine ring further substituted with a phenyltriazole moiety. This arrangement creates multiple sites for interaction with biological targets, making it a promising candidate for drug discovery. The fluorine atom in the 2-fluorophenyl group is particularly noteworthy, as it can influence the metabolic stability and binding affinity of the molecule, which are critical factors in drug development.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways, particularly those involving cytokine production and immune cell signaling. The azetidine and triazole rings in this compound are known to exhibit anti-inflammatory properties by interacting with specific enzymes and receptors. For instance, azetidine derivatives have been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—a class of compounds involved in inflammation. Similarly, triazole compounds have demonstrated efficacy in suppressing the activity of Janus kinases (JAKs), which are involved in various inflammatory and autoimmune diseases.

One of the most compelling aspects of 3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one is its potential as an immunomodulatory agent. The combination of the fluorophenyl, azetidine, and triazole moieties suggests that this compound may be able to interact with multiple targets within the immune system, thereby offering a multifaceted approach to treating inflammatory conditions. Preliminary studies have indicated that this compound can modulate the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are hallmark mediators of inflammation.

The fluorophenyl group is particularly interesting from a pharmacological standpoint. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. In this compound, the fluorine atom is positioned in a way that allows it to interact with hydrophobic pockets on biological targets, thereby increasing the overall potency of the molecule. This feature is particularly relevant in the context of drug design, where optimizing binding interactions can lead to significantly improved therapeutic outcomes.

Furthermore, the azetidine ring in this compound provides a scaffold that can be further modified to enhance its biological activity. Azetidine derivatives have been explored for their potential in treating various diseases, including cancer and infectious disorders. The presence of a triazole moiety attached to the azetidine ring adds another layer of complexity, allowing for additional interactions with biological targets. This dual functionality makes 3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one a versatile molecule that could be developed into a broad-spectrum therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with greater accuracy than ever before. These computational tools have been instrumental in understanding how 3-(2-fluorophenyl)-1-[3-(4-phenyltriazol-1-y l)azetidin - 1 - yl]propan - 1 - one interacts with its intended targets. For example, molecular docking studies have revealed that this compound can bind effectively to both COX enzymes and JAK kinases, suggesting its potential as an anti-inflammatory agent. These findings have guided further optimization efforts aimed at improving its potency and selectivity.

The synthesis of 3-(2-fluorophenyl)-1-[3-(4 - pheny l tri az ol - 1 - yl ) az etid ine - 1 - yl ] pro pan - 1 - one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the azetidine ring through cycloaddition reactions and the introduction of the triazole moiety via nucleophilic substitution or cyclization techniques. The presence of sensitive functional groups such as ketones and fluorine atoms necessitates careful handling during synthesis to prevent unwanted side reactions.

In conclusion, 3-(2-fluorophenyl)-1-[3-(4 - pheny l tri az ol - 1 - yl ) az etid ine - 1 - yl ] pro pan - 1 - one (CAS No. 2034425 - 50 - 6) represents a promising candidate for further development as a therapeutic agent. Its unique structural features, including the combination of fluorophenyl, azetidine, and triazole moieties, make it well-suited for modulating inflammatory pathways and immune responses. Ongoing research efforts are focused on optimizing its chemical structure to enhance its biological activity and pharmacokinetic properties, with the ultimate goal of developing new treatments for inflammatory diseases.